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Compound of Interest

Compound Name: N1-Allylpseudouridine

Cat. No.: B12390906

For Immediate Release

This technical guide provides an in-depth overview of N1-Allylpseudouridine, a modified
nucleoside with potential applications in antiviral research and drug development. This
document is intended for researchers, scientists, and professionals in the field of drug
development, offering a centralized resource on its chemical properties, and a general
overview of its potential biological significance.

Core Compound Data

N1-Allylpseudouridine is a modified pyrimidine nucleoside. The following table summarizes
its key chemical identifiers and properties.

Property Value

CAS Number 1613530-15-6[1]
Molecular Weight 284.27 g/mol [1]
Molecular Formula C12H16N206[1]

5-[(2S,3R,4S,5R)-3,4-dihydroxy-5-
Synonyms (hydroxymethyl)oxolan-2-yl]-1-prop-2-
enylpyrimidine-2,4-dione[1]
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Biological Context and Potential Applications

N1-Allylpseudouridine is categorized as a naturally-occurring, RNA-derived modified
ribonucleoside.[1] It is primarily investigated for its potential in studying a variety of viral
infections.[1] The core value of this and similar modified nucleosides lies in their capacity to
stifle the replication mechanisms of select viruses, marking them as compounds of interest for
vaccine and cancer research.[1]

While specific research on N1-Allylpseudouridine is not extensively detailed in publicly
available literature, the broader class of N1-substituted pseudouridine derivatives has garnered
significant attention. Notably, N1-methylpseudouridine, a closely related analog, has been a
cornerstone in the development of MRNA vaccines, such as those for COVID-19. The inclusion
of N1-methylpseudouridine in mRNA therapeutics enhances protein expression and reduces
the innate immunogenicity of the RNA molecule.

General Experimental Protocols

Detailed experimental protocols for N1-Allylpseudouridine are not readily available. However,
based on research into other N1-substituted pseudouridines, a general workflow for synthesis
and evaluation can be outlined.

Generalized Synthesis of N1-Substituted Pseudouridine
Derivatives

The synthesis of N1-substituted pseudouridine 5'-triphosphates is a key step for their
incorporation into MRNA. A general approach involves the chemical modification of
pseudouridine followed by phosphorylation.

In Vitro Transcription and mRNA Modification

Modified mMRNA can be produced through in vitro transcription using a DNA template, RNA
polymerase (e.g., T7), and a mixture of nucleotide triphosphates, where uridine triphosphate
(UTP) is replaced by the N1-substituted pseudouridine triphosphate.

Evaluation of Modified mRNA

The resulting modified mMRNA is then typically evaluated for several key properties:
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» Protein Expression: Transfection of the modified mMRNA into cultured cells (e.g., THP-1
monocytes) followed by a reporter gene assay (e.g., luciferase) to quantify protein
production.

e Immunogenicity: Measurement of innate immune responses in cell lines by quantifying the
secretion of cytokines (e.g., IFN-P).

 Stability: Assessment of the modified mMRNA's resistance to degradation by cellular
nucleases.

Potential Mechanism of Action

The precise signaling pathways affected by N1-Allylpseudouridine are not yet elucidated.
However, the antiviral activity of nucleoside analogs often involves their interaction with viral
polymerases. The following diagram illustrates a conceptual workflow for the investigation and
a hypothetical mechanism of viral inhibition by an N1-substituted pseudouridine.
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Caption: Investigative workflow and hypothetical antiviral mechanism of N1-
Allylpseudouridine.

This document serves as a foundational guide to N1-Allylpseudouridine. As research in the
field of modified nucleosides continues to evolve, further studies are required to fully elucidate
the specific biological activities and therapeutic potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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